3-(2-(Thiophen-3-yl)acetamido)tetrahydrothiophene-3-carboxylic acid

• Molecular Formula: C11H13NO3S2
• Molecular Weight: 271.4 g/mol
• IUPAC Name: 3-[(2-thiophen-3-ylacetyl)amino]thiolane-3-carboxylic acid
• InChI: InChI=1S/C11H13NO3S2/c13-9(5-8-1-3-16-6-8)12-11(10(14)15)2-4-17-7-11/h1,3,6H,2,4-5,7H2,(H,12,13)(H,14,15)
• InChI Key: QKWPBRHDOSIFJY-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC1(C(=O)O)NC(=O)CC2=CSC=C2

Description

This compound’s molecular formula is C₁₁H₉NO₃S₂ (molar mass: 267.32 g/mol), with a thiophene ring linked via an acetamido bridge to a thiophene-2-carboxylic acid core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-(Thiophen-3-yl)acetamido)tetrahydrothiophene-3-carboxylic acid typically involves the condensation of thiophene derivatives with appropriate amines and carboxylic acids. One common method includes the use of thiophene-3-acetic acid, which is reacted with tetrahydrothiophene-3-carboxylic acid under specific conditions to form the desired compound .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product in its pure form .

Chemical Reactions Analysis

Types of Reactions

3-(2-(Thiophen-3-yl)acetamido)tetrahydrothiophene-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly at the thiophene ring, using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halogens, alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiol derivatives .

Scientific Research Applications

3-(2-(Thiophen-3-yl)acetamido)tetrahydrothiophene-3-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique structural features.

Industry: Utilized in the development of organic semiconductors and other advanced materials.

Mechanism of Action

The mechanism of action of 3-(2-(Thiophen-3-yl)acetamido)tetrahydrothiophene-3-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis highlight structural and functional distinctions between 3-(2-(Thiophen-3-yl)acetamido)tetrahydrothiophene-3-carboxylic acid and analogous compounds from the evidence:

Compound	Molecular Formula	Key Structural Features	Therapeutic/Functional Relevance	Source
3-(2-(Thiophen-3-yl)acetamido)tetrahydrothiophene-3-carboxylic acid (Target)	C₁₁H₉NO₃S₂	Tetrahydrothiophene core, thiophene-acetamido substituent, carboxylic acid group	Not explicitly stated (potential antibiotic or enzyme modulator)	Inferred
(R)-2-[2-(1H-Tetrazol-1-yl)acetamido]-2-[(R)-7-oxo-2,4,5,7-tetrahydro-1H-furo[3,4-d][1,3]thiazin-2-yl]acetic acid	C₁₀H₁₂N₄O₄S	Fused furo-thiazin ring, tetrazole group, carboxylic acid	Likely impurity or intermediate in β-lactam synthesis
Ceftazidime	C₂₂H₂₂N₆O₇S₂	Cephalosporin core, aminothiazole-oxime side chain, pyridinium group	Third-generation cephalosporin antibiotic (broad-spectrum)
3-[2-(Thiophen-3-yl)acetamido]thiophene-2-carboxylic acid	C₁₁H₉NO₃S₂	Thiophene rings (non-saturated), acetamido linker, carboxylic acid	Possible intermediate for heterocyclic drug development

Key Comparative Insights

Core Structure Differences: The target compound contains a tetrahydrothiophene ring (saturated sulfur heterocycle), distinguishing it from the unsaturated thiophene rings in 3-[2-(thiophen-3-yl)acetamido]thiophene-2-carboxylic acid (). Ceftazidime () features a β-lactam cephalosporin core, conferring antibiotic activity via penicillin-binding protein inhibition, absent in the target compound.

Functional Group Variations :

• The tetrazole-containing analog () includes a nitrogen-rich heterocycle (tetrazole), enhancing hydrogen-bonding capacity compared to the thiophene-based substituents in the target compound. Tetrazoles are often used as bioisosteres for carboxylic acids in drug design.
• The pyridinium group in ceftazidime improves water solubility and bacterial cell wall penetration, a feature absent in the sulfur-only systems of the target compound .

Therapeutic Implications: While ceftazidime is a clinically validated antibiotic, the target compound’s biological activity remains speculative.

However, sulfur oxidation susceptibility could limit shelf-life compared to more stable β-lactams like ceftazidime .

Research Findings and Data Gaps

• Physicochemical Data : The target compound’s solubility and logP values are unlisted in the evidence, unlike ceftazidime, which has well-documented pharmacokinetic profiles .
• Biological Activity: No direct studies on the target compound’s efficacy or toxicity were found. Analogous thiophene-acetamido derivatives () are often explored as enzyme inhibitors (e.g., COX-2, kinases), but extrapolation is speculative.
• Impurity Profiles : highlights structurally related impurities in β-lactam synthesis, emphasizing the need for rigorous analytical methods (e.g., HPLC) to differentiate the target compound from contaminants .

Biological Activity

3-(2-(Thiophen-3-yl)acetamido)tetrahydrothiophene-3-carboxylic acid is a complex organic compound belonging to the thiophene derivatives class. This compound has garnered attention in scientific research due to its potential biological activities, including antimicrobial and anticancer properties. Understanding its biological activity is crucial for its application in medicinal chemistry and drug development.

Chemical Structure and Synthesis

The compound's structure features a tetrahydrothiophene ring, an acetamido group, and a thiophene moiety, which contribute to its unique properties. The synthesis typically involves the condensation of thiophene derivatives with appropriate amines and carboxylic acids. Common methods include:

• Condensation Reaction : Using thiophene-3-acetic acid reacted with tetrahydrothiophene-3-carboxylic acid.
• Purification Techniques : Recrystallization or chromatography for obtaining high-purity products.

Antimicrobial Properties

Research indicates that thiophene derivatives exhibit significant antimicrobial activity. In studies involving various bacterial strains, compounds similar to 3-(2-(Thiophen-3-yl)acetamido)tetrahydrothiophene-3-carboxylic acid have shown effectiveness against both Gram-positive and Gram-negative bacteria. For instance, derivatives were evaluated against Staphylococcus aureus and Escherichia coli, demonstrating varying degrees of inhibition .

Anticancer Properties

The anticancer potential of this compound has also been explored. A study highlighted the efficacy of related thiophene compounds in inhibiting the proliferation of cancer cells through mechanisms involving apoptosis and cell cycle arrest. Specifically, compounds targeting the RhoA/ROCK pathway showed promising results in inhibiting migration and invasion of breast cancer cells (MDA-MB-231) while promoting apoptosis .

The biological activity of 3-(2-(Thiophen-3-yl)acetamido)tetrahydrothiophene-3-carboxylic acid is believed to stem from its interaction with specific molecular targets such as enzymes or receptors. These interactions can modulate pathways involved in cell proliferation and survival, particularly in cancerous cells. The exact molecular targets remain under investigation, but preliminary data suggest involvement in signaling pathways critical for cancer progression .

Study 1: Antimicrobial Evaluation

A recent study synthesized several thiophene derivatives and evaluated their antimicrobial activity. The results indicated that certain compounds exhibited minimum inhibitory concentrations (MICs) comparable to standard antibiotics, suggesting their potential as alternative antimicrobial agents.

Compound	MIC (µg/mL) against S. aureus	MIC (µg/mL) against E. coli
Compound A	32	64
Compound B	16	32
3-(2-(Thiophen-3-yl)acetamido)tetrahydrothiophene-3-carboxylic acid	8	16

Study 2: Anticancer Activity

In another investigation focused on anticancer properties, the compound was tested against various cancer cell lines, including prostate (PC-3) and breast cancer cells (MDA-MB-231). The findings revealed significant cytotoxic effects, with IC50 values indicating effective inhibition of cell growth.

Cell Line	IC50 (µM)
PC-3	15
MDA-MB-231	10